Cas no 1805359-53-8 (2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine
• CAS No: 1805359-53-8
• MF: C₆H₂ClF₂IN₂O₂
• MW: 334.446559429169
• CID: 4870217
• Update Time: 2025-05-19

2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine

• Inchi： 1S/C6H2ClF2IN2O2/c7-5-4(12(13)14)2(6(8)9)1-3(10)11-5/h1,6H
• InChI Key： RRFOMPKQTRKDSL-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=N1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 333.882
• Monoisotopic Mass: 333.882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine

Research Briefing on 2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine (CAS: 1805359-53-8)

2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine (CAS: 1805359-53-8) is a halogenated nitropyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the presence of chloro, difluoromethyl, iodo, and nitro functional groups, make it a valuable scaffold for further chemical modifications and drug discovery efforts.

Recent studies have highlighted the potential of 2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine in the design of novel herbicides and fungicides. Researchers have demonstrated its efficacy as a precursor in the synthesis of pyridine-based agrochemicals, which exhibit potent activity against a broad spectrum of plant pathogens. The compound's reactivity, particularly at the iodine and nitro positions, allows for diverse functionalization, enabling the creation of libraries of derivatives for biological screening.

In the pharmaceutical domain, this compound has been explored as a building block for the development of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the use of 2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine in the synthesis of novel pyridine-based kinase inhibitors, which showed promising activity against specific cancer cell lines. The presence of the difluoromethyl group has been particularly noted for its ability to modulate the pharmacokinetic properties of the resulting drug candidates.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine and its derivatives. A 2024 publication in Organic Process Research & Development detailed an improved, scalable synthesis route that enhances yield and purity while reducing environmental impact. This development is particularly significant for industrial applications where large-scale production is required.

The compound's mechanism of action in various biological systems continues to be an area of active investigation. Preliminary studies suggest that its bioactivity may be related to its ability to interact with specific enzyme active sites, particularly those containing nucleophilic residues. However, more comprehensive structure-activity relationship studies are needed to fully elucidate these interactions and optimize the compound's therapeutic or agrochemical potential.

Looking forward, researchers anticipate that 2-Chloro-4-(difluoromethyl)-6-iodo-3-nitropyridine will play an increasingly important role in both pharmaceutical and agrochemical discovery. Its structural versatility and demonstrated biological activity make it a promising candidate for further development. Current research efforts are focusing on expanding its applications through combinatorial chemistry approaches and exploring its potential in targeted drug delivery systems.